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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzoic acid

Cat. No.: B042474 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-5-methoxybenzoic Acid

This document provides a comprehensive overview of the safety protocols, handling

procedures, and emergency measures for 2-Bromo-5-methoxybenzoic acid (CAS No: 22921-

68-2). It is intended for researchers, scientists, and professionals in drug development who

may work with this compound. The information is compiled from safety data sheets (SDS) and

chemical databases to ensure a high standard of safety and operational awareness.

Hazard Identification and Classification
2-Bromo-5-methoxybenzoic acid is classified as a hazardous chemical.[1] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[1][2][3] In some

classifications, it is also listed as harmful if swallowed and may cause organ damage through

prolonged exposure.[4][5]

GHS Classification:

Signal Word:Warning[1][2][6][7]

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4][7]

H319: Causes serious eye irritation.[1][2][3][4][7]
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H335: May cause respiratory irritation.[1][2][3][4][7]

H302: Harmful if swallowed.[4]

H318: Causes serious eye damage.[4]

H372: Causes damage to organs through prolonged or repeated exposure.[4][5]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-Bromo-5-
methoxybenzoic acid.

Property Value Reference(s)

CAS Number 22921-68-2 [1][4][5]

Molecular Formula C₈H₇BrO₃ [3][4][5]

Molecular Weight 231.04 g/mol [3][5]

Physical State Solid [2]

Melting Point 161 °C [5]

Flash Point 158.1 °C [5]

Purity >95% [1][2][3]

Experimental Protocols
The toxicological and hazard data presented in this guide are based on standardized

assessments as required by regulatory bodies like OSHA and under GHS guidelines. The

source safety data sheets (SDS) affirm that this chemical is considered hazardous by the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] However, the specific,

detailed experimental protocols for the toxicological studies (e.g., acute toxicity, skin

corrosion/irritation assays) are not provided in the publicly available safety documentation. The

toxicological properties have not been fully investigated.[1]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to minimize risk.

Handling Procedures
Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[1][6][8] Ensure that eyewash stations and safety showers are

in close proximity to the workstation.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][6] Do

not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

Procedural Precautions: Avoid breathing dust, fumes, or vapors.[1][6][7] Prevent the

formation and accumulation of dust.[1][2] Avoid contact with skin, eyes, and clothing.[1][2]

Storage Conditions
Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][7]

Environment: Store locked up.[1][6][9]

Incompatibilities: Store away from strong oxidizing agents.[1][2]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should precede handling, and the following PPE is

mandatory.
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Protection Type Specification Rationale Reference(s)

Eye/Face Protection

Tightly fitting safety

goggles or chemical

safety goggles

conforming to EN 166

(EU) or NIOSH (US)

standards.

Protects against

splashes and dust

particles.

[1][2][3][8]

Skin Protection

Chemical-

impermeable gloves

(e.g., nitrile rubber)

and a lab coat or

protective clothing.

Prevents skin contact

and absorption.
[1][2][3][7]

Respiratory Protection

Not required under

normal conditions with

adequate ventilation.

For large-scale use, in

emergencies, or if

dust is generated, use

a NIOSH/MSHA or

European Standard

EN 136 approved

respirator.

Minimizes the

inhalation of dust or

vapors.

[2][3][8]

Emergency and First Aid Measures
The following diagram outlines the logical workflow for handling the compound and responding

to an exposure or spill.
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Safe Handling and Emergency Response Workflow

Exposure Type

Preparation
- Review SDS

- Don appropriate PPE
- Verify fume hood & safety shower function

Safe Handling
- Use in well-ventilated fume hood

- Avoid dust generation
- Avoid contact with skin, eyes, clothing

Spill or Exposure Occurs?

Continue Normal Operations

 No

Activate Emergency Protocol

 Yes

End of Procedure
- Clean work area

- Dispose of waste properly
- Doff PPE & wash hands

Inhalation:
Remove to fresh air. If not breathing,

give artificial respiration.

Skin Contact:
Wash with plenty of soap and water

for at least 15 min. Remove contaminated clothing.

Eye Contact:
Rinse with water for several minutes.

Remove contact lenses. Continue rinsing.

Ingestion:
Do NOT induce vomiting. Rinse mouth.

Get Medical Attention / Call POISON CENTER

Report Incident per Institutional Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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First Aid Protocols:
Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If the person is not breathing, provide artificial respiration.[2][3] Seek medical

attention.[1][2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][2] Remove any contaminated clothing and wash it before reuse.[1][6] If skin

irritation occurs, get medical advice/attention.[1][6]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,

also under the eyelids.[1][2] If present, remove contact lenses if it is easy to do so and

continue rinsing.[1][6] If eye irritation persists, seek medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[1][2][3] Get medical attention.[1][2][3]

Accidental Release and Disposal
Spill Response
In case of a spill, prevent further leakage if it is safe to do so.[6] Avoid dust formation.[1] Sweep

or vacuum up the material and place it into a suitable, labeled container for disposal.[1][6]

Ensure the area is well-ventilated.

Disposal Considerations
Waste from this chemical is classified as hazardous.[2] All disposal practices must be in

accordance with federal, state, and local regulations.[6] Dispose of the contents and the

container at an approved waste disposal plant.[1][2][6] Do not allow the product to enter drains,

other waterways, or soil.[6] Contaminated packaging should be disposed of as unused product.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12261~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:04:53~~2-Bromo-5-methoxybenzoic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10587814&productDescription%3D5GR+2-Bromo-5-methoxybenzoic+acid%2C+97%25&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxybenzoic-acid
https://www.biosynth.com/p/FB70043/22921-68-2-2-bromo-5-methoxybenzoic-acid
https://aksci.com/sds/J97197_SDS.pdf
http://www.accelachem.com/cn/msds/SY002265.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.echemi.com/sds/2-amino-5-bromo-4-methoxybenzoic-acid-pd180628105018.html
https://www.benchchem.com/product/b042474#2-bromo-5-methoxybenzoic-acid-safety-and-handling
https://www.benchchem.com/product/b042474#2-bromo-5-methoxybenzoic-acid-safety-and-handling
https://www.benchchem.com/product/b042474#2-bromo-5-methoxybenzoic-acid-safety-and-handling
https://www.benchchem.com/product/b042474#2-bromo-5-methoxybenzoic-acid-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

